Cas no 55415-31-1 (2-(dibenzylamino)ethanethiol)

• Product Name: 2-(dibenzylamino)ethanethiol
• CAS No: 55415-31-1
• MF: C₁₆H₁₉NS
• MW: 257.39376282692
• CID: 1594094
• PubChem ID: 108708
• Update Time: 2025-04-21

2-(dibenzylamino)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(dibenzylamino)ethanethiol
• ethanethiol, 2-[bis(phenylmethyl)amino]-
• BRN 2647719
• 4-12-00-02199 (Beilstein Handbook Reference)
• AKOS017547936
• SCHEMBL10653253
• N-Benzylcysteamin [German]
• DB-323353
• DTXSID60903402
• N-Benzylcysteamin
• NoName_4058
• 55415-31-1
• Ethanethiol, 2-(dibenzylamino)-

• Inchi： 1S/C16H19NS/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10,18H,11-14H2
• InChI Key： ATHYIAZESPZDMX-UHFFFAOYSA-N
• SMILES： SCCN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.12397
• Monoisotopic Mass: 257.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• PSA: 3.24